1-(1-Phenylethyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(1-phenylethyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H16F3NO2/c1-10(11-5-3-2-4-6-11)18-8-7-13(9-18,12(19)20)14(15,16)17/h2-6,10H,7-9H2,1H3,(H,19,20)
• InChI Key: VNCJKABMRIDKEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCC(C2)(C(=O)O)C(F)(F)F
• Molecular Formula: C14H16F3NO2
• Molecular Weight: 287.28 g/mol

Description

1-(1-Phenylethyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chemical compound that is commonly referred to as the "PTPC" molecule. It is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research. The PTPC molecule has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of PTPC is not fully understood, but it is believed to act as a modulator of ion channels and neurotransmitter release. It has been shown to enhance the release of certain neurotransmitters, such as dopamine and acetylcholine, and to inhibit the release of others, such as glutamate.
Biochemical and Physiological Effects:
PTPC has been shown to have a range of biochemical and physiological effects, including the modulation of ion channels and neurotransmitter release, as well as the regulation of synaptic plasticity. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTPC in lab experiments is its ability to modulate ion channels and neurotransmitter release, making it a valuable tool for studying various biological processes. However, one limitation of using PTPC is that its effects can be complex and difficult to interpret, making it important to use appropriate controls and experimental designs.

Future Directions

There are several potential future directions for research on PTPC. One area of interest is the development of more selective PTPC analogs that can be used to study specific ion channels and neurotransmitter systems. Another potential direction is the use of PTPC in the development of new treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to fully understand the mechanisms of action of PTPC and its potential applications in scientific research.

Synthesis Methods

The synthesis of PTPC involves several steps, including the reaction of 1-phenylethylamine with trifluoroacetic anhydride to form the intermediate 1-(1-phenylethyl)-3-trifluoroacetylpyrrolidine. This intermediate is then treated with sodium hydroxide to remove the trifluoroacetyl group and form the final product, 1-(1-phenylethyl)-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid.

Scientific Research Applications

The PTPC molecule has been used in a variety of scientific research applications, including studies on the function of ion channels, neurotransmitter release, and synaptic plasticity. It has also been used to study the effects of various drugs on these processes.